Cas no 1798456-92-4 (N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide)

• Product Name: N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide
• CAS No: 1798456-92-4
• MF: C₁₀H₁₅N₃O₃S₂
• MW: 289.374399423599
• CID: 5406802
• Update Time: 2025-07-16

N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)acetamide
• N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide

• Inchi： 1S/C10H15N3O3S2/c1-3-18(15,16)13-5-4-8-9(6-13)17-10(12-8)11-7(2)14/h3-6H2,1-2H3,(H,11,12,14)
• InChI Key： UKOASVRMCSUVCR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCN(S(CC)(=O)=O)CC=2S1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide

Comprehensive Overview of N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide (CAS No. 1798456-92-4)

N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide (CAS No. 1798456-92-4) is a heterocyclic compound featuring a thiazolo[5,4-c]pyridine core, which has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery. The compound's unique structure, combining a sulfonyl group and an acetamide moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a modulator of enzyme activity, given the growing demand for novel small-molecule therapeutics in oncology and neurology.

The thiazolo[5,4-c]pyridine scaffold is a privileged structure in pharmaceutical research, often associated with anti-inflammatory and antimicrobial properties. With the rise of antibiotic resistance and chronic inflammatory diseases, compounds like N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide are being explored for their ability to interact with bacterial efflux pumps or cytokine signaling pathways. Its ethanesulfonyl group enhances solubility, a critical factor in improving bioavailability—a key concern in modern drug development.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict binding affinities for targets like kinases or GPCRs. Searches for "small-molecule kinase inhibitors" or "GPCR modulators" frequently highlight the need for structurally diverse compounds, and 1798456-92-4 fits this niche. Its acetamide group, a common pharmacophore, further supports its relevance in fragment-based drug design, a trending topic in high-throughput screening (HTS) workflows.

From a synthetic chemistry perspective, the preparation of N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide involves multi-step reactions, including sulfonylation and amidation. These methods align with green chemistry principles, another hot topic, as researchers seek to minimize waste and use sustainable solvents. The compound’s stability under physiological conditions also makes it suitable for in vivo studies, addressing frequent queries about "metabolic stability of heterocycles."

Given the surge in interest around personalized medicine, 1798456-92-4 could contribute to tailored therapies, especially in diseases with genetic underpinnings. Its structural flexibility allows for derivatization, a feature often searched in "SAR studies" (Structure-Activity Relationship). Moreover, its thiazolo[5,4-c]pyridine backbone is being investigated for neuroprotective effects, coinciding with rising global concerns about neurodegenerative disorders like Alzheimer's.

In summary, N-[5-(ethanesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]acetamide represents a versatile scaffold with broad applicability in drug development. Its combination of a sulfonyl group, acetamide linker, and fused heterocycle positions it at the intersection of cutting-edge research areas, from computational chemistry to translational medicine. As the scientific community continues to explore its potential, this compound may soon emerge as a cornerstone in next-generation therapeutics.